3-{[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}-1lambda6-thiolane-1,1-dione
CAS No.: 1105234-01-2
Cat. No.: VC11980832
Molecular Formula: C15H14FN5O2S
Molecular Weight: 347.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1105234-01-2 |
|---|---|
| Molecular Formula | C15H14FN5O2S |
| Molecular Weight | 347.4 g/mol |
| IUPAC Name | N-(1,1-dioxothiolan-3-yl)-1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-amine |
| Standard InChI | InChI=1S/C15H14FN5O2S/c16-10-1-3-12(4-2-10)21-15-13(7-19-21)14(17-9-18-15)20-11-5-6-24(22,23)8-11/h1-4,7,9,11H,5-6,8H2,(H,17,18,20) |
| Standard InChI Key | HPHUJGPKMUXDAV-UHFFFAOYSA-N |
| SMILES | C1CS(=O)(=O)CC1NC2=C3C=NN(C3=NC=N2)C4=CC=C(C=C4)F |
| Canonical SMILES | C1CS(=O)(=O)CC1NC2=C3C=NN(C3=NC=N2)C4=CC=C(C=C4)F |
Introduction
Synthesis and Preparation
The synthesis of such a compound would likely involve multiple steps, starting with the preparation of the pyrazolopyrimidine core and then attaching it to the thiolane-1,1-dione moiety. This process could involve various organic reactions such as nucleophilic substitutions or condensations.
Potential Applications
Compounds with pyrazolopyrimidine structures have been explored for their biological activities, including anti-inflammatory and antiviral properties. The addition of a thiolane-1,1-dione group could potentially enhance or modify these activities, but specific studies on this compound are lacking.
Research Findings and Data
Given the absence of direct research findings on 3-{[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}-1λ6-thiolane-1,1-dione, we can look at related compounds for insights:
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